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Compound of Interest

Compound Name:
2-Amino-4-chlorobenzothiazole

hydrobromide

Cat. No.: B1330048 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Amino-4-
chlorobenzothiazole hydrobromide

This guide provides comprehensive safety, handling, and disposal information for 2-Amino-4-
chlorobenzothiazole hydrobromide, intended for researchers, scientists, and drug

development professionals. The information is compiled from safety data sheets and chemical

databases.

Chemical Identification
This section summarizes the key identifiers for 2-Amino-4-chlorobenzothiazole
hydrobromide and its corresponding free base.
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Identifier
2-Amino-4-
chlorobenzothiazole
hydrobromide

2-Amino-4-
chlorobenzothiazole (Free
Base)

Synonyms
4-Chlorobenzothiazol-2-amine

monohydrobromide[1]

4-chloro-1,3-benzothiazol-2-

amine[2]

CAS Number 27058-83-9[1][3][4] 19952-47-7[5][6][7]

Molecular Formula C₇H₅ClN₂S·HBr[3][8] C₇H₅ClN₂S[5][6]

Molecular Weight 265.57 g/mol [3] 184.65 g/mol [2][6]

EINECS 248-194-8[4][9] 243-439-5[5][6]

Hazard Identification and Classification
2-Amino-4-chlorobenzothiazole hydrobromide is considered hazardous under the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200)[1].

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[10]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][10]

Label Elements:

Signal Word: Warning[1][7]

Hazard Pictogram:

GHS07 (Exclamation Mark)
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Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection)[1][5].

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing)[1][10].

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up)[5][10].

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant)[1][8].

Physical and Chemical Properties
Quantitative physical and chemical data are summarized below.

Property Value Source

Physical State Solid, Powder [1][6]

Appearance Cream / Off-white [1][5]

Odor No information available [1]

Melting Point 240 - 242 °C / 464 - 467.6 °F [1][4]

Boiling Point No information available [1]

Flash Point No information available [1]

Handling and Storage
Adherence to proper handling and storage protocols is crucial to ensure safety.

Handling:
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Ensure adequate ventilation and use only in well-ventilated areas[1][6].

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

lab coats[1][10].

Avoid the formation of dust and aerosols[5][6].

Do not get in eyes, on skin, or on clothing[1].

Wash hands and any exposed skin thoroughly after handling[1].

Avoid ingestion and inhalation[1].

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[1][5][10].

Store away from incompatible materials such as strong oxidizing agents[1].
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Standard Laboratory Handling Workflow

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective
Equipment (PPE)

Ensure Proper Ventilation
(Fume Hood)

Weigh Compound in
Ventilated Enclosure

Proceed to handling

Perform Experimental Work

Decontaminate Work Surfaces

Experiment complete

Dispose of Waste in
Approved Container

Remove and Store PPE Properly

Wash Hands Thoroughly
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First Aid Decision Tree for Exposure

First Aid Decision Tree for Exposure

First Aid Decision Tree for Exposure

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Keep at Rest

3. Seek Medical Attention

1. Wash with Soap & Water (15 min)
2. Remove Contaminated Clothing

3. Seek Medical Attention if Irritation Persists

1. Rinse with Water (15 min)
2. Remove Contact Lenses
3. Seek Medical Attention

1. Rinse Mouth with Water
2. Drink Plenty of Water

3. Seek Medical Attention
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Accidental Spill Response Workflow

Spill Detected

Evacuate Personnel
from Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Avoid Dust Generation

Sweep/Shovel into a
Closed, Labeled Container

Decontaminate Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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